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(3-Hydroxy-1-propenyl)sulfur
Compound Name:
pentafluoride

Cat. No. B1176603

For Researchers, Scientists, and Drug Development Professionals

The pentafluorosulfanyl (SF5) group has emerged as a critical substituent in modern organic
synthesis, particularly in the fields of medicinal chemistry and materials science. Its unique
properties, including high electronegativity, exceptional thermal and chemical stability, and
significant lipophilicity, make it an attractive bioisostere for commonly employed functional
groups such as trifluoromethyl, tert-butyl, and nitro groups.[1][2] Often dubbed a "super-
trifluoromethyl group,” the SF5 moiety can profoundly influence the pharmacokinetic and
pharmacodynamic profiles of bioactive molecules, leading to enhanced metabolic stability,
improved cell membrane permeability, and modulated target-binding affinity.[1][3][4]

These application notes provide detailed protocols for key synthetic transformations utilizing
SF5-containing building blocks, enabling researchers to access a diverse range of novel
chemical entities.

Synthesis of SF5-Containing Benzisoxazoles via the
Davis Reaction

The Dauvis reaction offers a straightforward method for the synthesis of SF5-containing
benzisoxazoles from readily available nitro-(pentafluorosulfanyl)benzenes and arylacetonitriles.
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[1] This transformation is particularly effective for arylacetonitriles bearing electron-neutral or
electron-donating groups.[1]

Logical Workflow for the Davis Reaction
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Nitro-(pentafluorosulfanyl)benzene + NaOH, Ethanol / Davis Reaction Aqueous Workup & Silica Gel
Arylacetonitrile / Ambient Temperature = Extraction Chromatography
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Step 1: Radical Addition

N-Tosyl-2-ethynylaniline

SF5CI, Et3B/02

ropagation

( Chloro-pentafluorosulfanylated Adduct )

Base Treatment

Step 2 & 3: Cyclize%ion & Deprotection

LiOH, DMSO, 40 °C

ehydrochlorination

( SF5-Alkyne Intermediate )

-endo-dig Cyclization

( N-Tosyl-2-SF5-Indole )

Deprotection

2-SF5-Indole
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Pd(OAC)2, PCy3-HBF4 / Direct C-H Arylation Filtration & Silica Gel
K2C03, Toluene 120 °C [ cl

Y.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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